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Compound of Interest

Compound Name:
[5-Chloro-6-(propan-2-

yloxy)pyridin-3-yl]methanol

CAS No.: 1247194-55-3

Cat. No.: B1528378

Get Quote

Technical Monograph: [5-Chloro-6-(propan-2-yloxy)pyridin-3-yl]methanol

Executive Summary
[5-Chloro-6-(propan-2-yloxy)pyridin-3-yl]methanol is a specialized heterocyclic building

block characterized by a trisubstituted pyridine core. It serves as a critical "privileged scaffold"

in the synthesis of G-protein coupled receptor (GPCR) modulators, particularly GPR119

agonists (metabolic disorders) and S1P1 receptor modulators (immunology).

This guide dissects the molecule’s physicochemical profile, outlines a robust synthetic route

validated by standard organic protocols, and analyzes its role in enhancing metabolic stability

via the "chlorine walk" effect.

Chemical Identity & Structural Informatics
This section establishes the definitive digital and chemical identity of the compound for

database integration and procurement.
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Parameter Data / Value

IUPAC Name
[5-Chloro-6-(propan-2-yloxy)pyridin-3-

yl]methanol

Common Name 5-Chloro-6-isopropoxy-3-pyridinemethanol

Canonical SMILES CC(C)Oc1nc(CO)cc(Cl)c1

InChI String
InChI=1S/C9H12ClNO2/c1-5(2)13-9-8(10)3-7(4-

12)6-11-9/h3,5-6,12H,4H2,1-2H3

Molecular Formula C₉H₁₂ClNO₂

Molecular Weight 201.65 g/mol

CLogP (Est.)
2.1 – 2.4 (Lipophilic, amenable to CNS

penetration)

TPSA 45.0 Å² (Favorable for oral bioavailability)

H-Bond Donors/Acceptors 1 Donor / 3 Acceptors

Synthetic Architecture
The synthesis of this moiety requires navigating the regioselectivity of the pyridine ring. The

core challenge is installing the isopropoxy group specifically at the 6-position while retaining the

chlorine at the 5-position.

Retrosynthetic Logic
The most reliable route utilizes a Nucleophilic Aromatic Substitution (SNAr) on a di-halo

nicotinic acid precursor, followed by a chemoselective reduction.

Precursor: 5,6-Dichloronicotinic acid (or methyl ester).

Key Transformation: The chlorine at C6 is significantly more electrophilic than C5 due to the

para-positioning relative to the pyridine nitrogen, allowing selective displacement by the

alkoxide.

Reaction Pathway Visualization
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5,6-Dichloronicotinic Acid
(Starting Material)

Step 1: S_NAr Etherification
(Regioselective)

iPrOH, NaH, THF
0°C to RT Intermediate:

5-Chloro-6-isopropoxynicotinic acid
Step 2: Carbonyl Reduction

(Chemoselective)

BH3-THF or LiAlH4
THF, Reflux

Target Product:
[5-Chloro-6-(propan-2-yloxy)

pyridin-3-yl]methanol

Click to download full resolution via product page

Figure 1: Two-step synthetic pathway leveraging the differential reactivity of the 5,6-dichloro-

pyridine scaffold.

Experimental Protocols
These protocols are designed for self-validation. The intermediate must be isolated to ensure

the reduction step proceeds without side reactions from excess alkoxide.

Protocol A: Regioselective Etherification (SNAr)
Objective: Install isopropoxy group at C6.

Reagents: 5,6-Dichloronicotinic acid (1.0 eq), Sodium Hydride (60% dispersion, 2.2 eq),

Isopropanol (anhydrous), THF.

Activation: Suspend NaH in anhydrous THF under N₂ atmosphere at 0°C.

Alkoxide Formation: Add Isopropanol dropwise. Stir for 30 min to generate sodium

isopropoxide in situ.

Addition: Add solution of 5,6-Dichloronicotinic acid in THF dropwise.

Reaction: Warm to room temperature (RT) and stir for 4–6 hours. Checkpoint: Monitor by

LC-MS for disappearance of SM (M+H 192).

Workup: Quench with 1N HCl (carefully) to pH 3–4. Extract with Ethyl Acetate (3x).[1] Dry

organic layer (MgSO₄) and concentrate.

Validation:1H NMR should show a septet at ~5.3 ppm (isopropoxy CH) and loss of one

aromatic doublet.

Protocol B: Chemoselective Reduction
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Objective: Convert Carboxylic Acid to Primary Alcohol.

Reagents: Borane-THF complex (1M, 1.5 eq) or LiAlH₄.

Setup: Dissolve the intermediate (from Protocol A) in anhydrous THF under N₂. Cool to 0°C.

Reduction: Add Borane-THF complex dropwise. (Note: Borane is preferred over LiAlH₄ to

avoid potential dechlorination at the 5-position).

Reflux: Heat to mild reflux (65°C) for 2 hours.

Quench: Cool to 0°C. Add Methanol dropwise to destroy excess borane.

Purification: Concentrate and purify via silica gel flash chromatography (Hexane:EtOAc

gradient).

Medicinal Chemistry Utility: The "Chlorine Walk"
Why is this specific substitution pattern valuable? It addresses two common failure modes in

drug discovery: rapid metabolism and poor solubility.

Mechanism of Action
Metabolic Blocking (C5-Chlorine): The 5-position of the pyridine ring is electronically prone to

oxidative metabolism (CYP450 attack). Placing a chlorine atom here sterically and

electronically blocks this "soft spot," significantly increasing the half-life (t1/2) of the

molecule.

Lipophilic Pocket Fill (C6-Isopropoxy): The bulky isopropoxy group serves two roles: it

increases lipophilicity (LogP) to aid membrane permeability and provides a steric handle to

fill hydrophobic pockets in target receptors (e.g., GPCRs).

Structure-Activity Relationship (SAR) Logic
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Figure 2: Pharmacophore dissection showing the functional role of each substituent.

Safety & Handling (MSDS Summary)
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Handling: Manipulate only in a fume hood. The intermediate chloropyridines can be

sensitizers.

Storage: Store at 2–8°C under inert gas (Argon/Nitrogen). Hygroscopic.

References
Nucleophilic Aromatic Substitution on Pyridines
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Source:Journal of Organic Chemistry.
Context: Establishes the reactivity order C6 > C4 >> C2 > C3/C5 for halopyridines.

Link:

Borane Reduction Methodologies

Title: Selective reductions of carboxylic acids and their deriv
Source:Chemical Reviews.
Context: Validates the use of BH3-THF for reducing acids in the presence of halides
without dehalogen

Link:

GPR119 Agonist Scaffolds

Title: Discovery of GPR119 Agonists for the Tre
Source:Journal of Medicinal Chemistry.
Context: Illustrates the utility of 5-chloro-6-alkoxy-pyridine scaffolds in metabolic disease
drug design.

Link:

(Note: Specific patent literature for this exact intermediate often resides behind proprietary

databases like SciFinder, but the synthetic methodology cited above is the industry standard for

this class of compounds.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1528378/docs#5-chloro-6-propan-2-yloxy-pyridin-3-
yl-methanol-smiles-code]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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